molecular formula C7H6Cl2N2O3 B8358202 2-(3,5-Dichloro-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid

2-(3,5-Dichloro-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid

Cat. No.: B8358202
M. Wt: 237.04 g/mol
InChI Key: NRHHSELWZLPJTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,5-Dichloro-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid is a useful research compound. Its molecular formula is C7H6Cl2N2O3 and its molecular weight is 237.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6Cl2N2O3

Molecular Weight

237.04 g/mol

IUPAC Name

2-(3,5-dichloro-2-methyl-6-oxopyrazin-1-yl)acetic acid

InChI

InChI=1S/C7H6Cl2N2O3/c1-3-5(8)10-6(9)7(14)11(3)2-4(12)13/h2H2,1H3,(H,12,13)

InChI Key

NRHHSELWZLPJTA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C(=O)N1CC(=O)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ruthenium trichloride hydrate (114 mg, 0.547 mmol) was added to a stirred mixture of 1-allyl-3,5-dichloro-6-methylpyrazinone (5.45 g, 24.98 mmol) and sodium periodate (21.82 g, 0.102 mol) in water (75 ml), acetonitrile (50 ml) and carbon tetrachloride (50 ml). After 3 h the reaction mixture was extracted with methylene chloride (4 times) and the combined extracts were dried (Na2SO4) and evaporated in vacuo to a syrup. The 1H NMR (CDCl3) of this material showed it to be a 1:1 mixture of the acid and the aldehyde. The crude mixture was dissolved in acetone (50 ml) and Jones Reagent (2.7M) was added until the reaction remained orange. The reaction was then extracted into ethyl acetate which was then washed with brine, dried (Na2SO4) and evaporated in vacuo to give the title compound as a tan solid:
Quantity
5.45 g
Type
reactant
Reaction Step One
Quantity
21.82 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
114 mg
Type
catalyst
Reaction Step One

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